Cas no 55817-76-0 (2-amino-1-3-(dimethylamino)propyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

• Product name: 2-amino-1-3-(dimethylamino)propyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 55817-76-0
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 944556
• PubChem ID: 4962082

2-amino-1-3-(dimethylamino)propyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-[3-(dimethylamino)propyl]-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• 1H-pyrrole-3-carbonitrile, 2-amino-1-[3-(dimethylamino)propyl]-4,5-dimethyl-
• 2-amino-1-[3-(dimethylamino)propyl]-4,5-dimethylpyrrole-3-carbonitrile
• SCHEMBL26377498
• STK689475
• EN300-12826
• CS-0232711
• G26103
• Z85933894
• 2-Amino-1-(3-(dimethylamino)propyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• DTXSID10407001
• 55817-76-0
• AKOS005602235
• 2-amino-1-3-(dimethylamino)propyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile

• Inchi： InChI=1S/C12H20N4/c1-9-10(2)16(7-5-6-15(3)4)12(14)11(9)8-13/h5-7,14H2,1-4H3
• InChI Key： JLINRXHDECVPQI-UHFFFAOYSA-N
• SMILES： CC1=C(N(C(=C1C#N)N)CCCN(C)C)C

Computed Properties

• Exact Mass: 220.169
• Monoisotopic Mass: 221.176622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2
• XLogP3: 1.7

Experimental Properties

• Density: 1.05
• Boiling Point: 397.5°C at 760 mmHg
• Flash Point: 194.2°C
• Refractive Index: 1.547
• PSA: 57.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles